(4r,5r)-5-[3,5-Bis(trifluoromethyl)phenyl]-4-methyl-1,3-oxazolidin-2-one

• IUPAC Name: (4R,5R)-5-[3,5-bis(trifluoromethyl)phenyl]-4-methyl-1,3-oxazolidin-2-one
• InChI: InChI=1S/C12H9F6NO2/c1-5-9(21-10(20)19-5)6-2-7(11(13,14)15)4-8(3-6)12(16,17)18/h2-5,9H,1H3,(H,19,20)/t5-,9+/m1/s1
• InChI Key: OHIDCVTXTYVGRO-ANLVUFKYSA-N
• Canonical SMILES: CC1C(OC(=O)N1)C2=CC(=CC(=C2)C(F)(F)F)C(F)(F)F
• Isomeric SMILES: C[C@@H]1[C@H](OC(=O)N1)C2=CC(=CC(=C2)C(F)(F)F)C(F)(F)F
• Molecular Formula: C12H9F6NO2
• Molecular Weight: 313.20 g/mol
• CAS No.: 875444-05-6

Description

(4r,5r)-5-[3,5-Bis(trifluoromethyl)phenyl]-4-methyl-1,3-oxazolidin-2-one is a useful research compound. Its molecular formula is C12H9F6NO2 and its molecular weight is 313.199. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Drug Development

• Antineoplastic Agents : A review of 15 years of study revealed a novel series of compounds demonstrating excellent cytotoxic properties, often more potent than contemporary anticancer drugs. These compounds show promise due to their tumor-selective toxicity and ability to modulate multi-drug resistance, indicating potential as antineoplastic drug candidates (Hossain et al., 2020).

• Antimicrobial Agents : Oxazolidinones, including compounds similar to the one , have unique protein synthesis inhibition mechanisms, showing effectiveness against methicillin-resistant Staphylococcus aureus and other pathogens. Linezolid, an oxazolidinone, demonstrates the potential of this class for treating infections caused by resistant gram-positive organisms (Diekema & Jones, 2000).

Chemical Synthesis

• Intermediate for Metal Passivators and Light-sensitive Materials : A practical synthesis method for a related compound indicates the importance of such molecules in creating environmentally benign and efficient processes in green chemistry (Gu et al., 2009).

• Stereochemistry in Pharmacology : The review on stereochemistry of phenylpiracetam and its methyl derivative suggests a direct relationship between the configuration of stereocenters and biological properties, highlighting the necessity for purifying drug substances from less active isomers to ensure pharmacological efficacy (Veinberg et al., 2015).

Novel Antibacterial Agents

• Improved Oxazolidinone Derivatives : Efforts to develop new oxazolidinone-based antibacterial agents with improved profiles have been significant, pointing to the potential of such derivatives in overcoming current challenges in treating resistant bacterial infections (Poce et al., 2008).